Cas no 128496-21-9 (Thymidine,2',3'-didehydro-3'-deoxy-2'-fluoro-5'-O-(triphenylmethyl)- (9CI))

• Product Name: Thymidine,2',3'-didehydro-3'-deoxy-2'-fluoro-5'-O-(triphenylmethyl)- (9CI)
• CAS No: 128496-21-9
• MF: C₂₉H₂₅FN₂O₄
• MW: 484.518211126328
• CID: 160273
• PubChem ID: 453030
• Update Time: 2025-04-19

Thymidine,2',3'-didehydro-3'-deoxy-2'-fluoro-5'-O-(triphenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,2',3'-didehydro-3'-deoxy-2'-fluoro-5'-O-(triphenylmethyl)- (9CI)
• 1-[(2R,5S)-3-fluoro-5-(trityloxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4-dione
• 2',3'-Olefin-T
• DTXSID50155913
• 1-[(2R,5S)-3-fluoro-5-(trityloxymethyl)-2,5-dihydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 1-(3-Deoxy-2,3-didehydro-2-fluoro-5-O-trityl-beta-D-glycero-2-enopentofuranosyl)thymine
• 1-(3-Deoxy-2,3-didehydro-2-fluoro-5-O-trityl-.beta.-D-glycero-2-enopentofuranosyl)thymine
• 128496-21-9

• Inchi： 1S/C29H25FN2O4/c1-20-18-32(28(34)31-26(20)33)27-25(30)17-24(36-27)19-35-29(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23/h2-18,24,27H,19H2,1H3,(H,31,33,34)/t24-,27+/m0/s1
• InChI Key： XBCRJIYVBIYSIL-RPLLCQBOSA-N
• SMILES： FC1=C[C@@H](COC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)O[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 484.17995
• Monoisotopic Mass: 484.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.657
• PSA: 67.87